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Compound of Interest
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Cat. No.: B10829467

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Mitochondria are dynamic organelles central to cellular bioenergetics, signaling, and apoptosis.

Their morphology and function are critical indicators of cellular health and are often studied in

the context of various diseases. Visualizing mitochondria within the cellular landscape,

particularly in conjunction with other proteins of interest through immunofluorescence (IF),

provides invaluable spatial and functional information. THP104c is a novel, high-affinity

fluorescent probe specifically designed for the labeling and visualization of mitochondria in both

live and fixed cells. Its unique chemical structure allows for excellent retention within the

mitochondrial inner membrane, even after fixation and permeabilization procedures required for

immunocytochemistry. This property makes THP104c an ideal tool for co-localization studies,

enabling researchers to investigate the spatial relationships between mitochondrial networks

and specific target proteins. These application notes provide a detailed protocol for the use of

THP104c in immunofluorescence applications.

Key Features of THP104c:
High Specificity: Selectively accumulates in the mitochondrial inner membrane.
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Fixable: The fluorescent signal is well-retained after formaldehyde or glutaraldehyde fixation,

making it compatible with standard immunofluorescence protocols.[1][2]

Photostability: Exhibits high resistance to photobleaching, allowing for prolonged imaging

and complex image acquisition protocols.

Low Toxicity: Minimal impact on cell viability and mitochondrial function at working

concentrations.

Bright and Stable Fluorescence: Provides a strong and stable signal for high-resolution

imaging.

Quantitative Data Summary
Property Value

Excitation Wavelength (max) 640 nm

Emission Wavelength (max) 665 nm

Quantum Yield > 0.6

Photostability (half-life)
> 180 seconds under continuous laser

illumination

Signal-to-Noise Ratio > 50:1

Cytotoxicity (IC50) > 10 µM

Optimal Working Concentration 50 - 200 nM

Experimental Protocols
I. Staining of Mitochondria in Live Cells with THP104c
This protocol describes the staining of mitochondria in live cells prior to fixation and

immunofluorescence.

Materials:

THP104c stock solution (1 mM in DMSO)
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Complete cell culture medium

Phosphate-buffered saline (PBS)

Coverslips

Cultured cells

Procedure:

Cell Seeding: Seed cells on sterile glass coverslips in a petri dish or multi-well plate and

culture until they reach the desired confluency.

Preparation of Staining Solution: Prepare a fresh staining solution by diluting the THP104c
stock solution in pre-warmed complete cell culture medium to a final concentration of 100

nM.

Cell Staining: Remove the culture medium from the cells and add the THP104c staining

solution.

Incubation: Incubate the cells for 30 minutes at 37°C in a CO2 incubator.

Washing: Remove the staining solution and wash the cells twice with pre-warmed PBS.

Proceed to Fixation: The cells are now ready for fixation and subsequent

immunofluorescence staining.

II. Immunofluorescence Staining of THP104c-Labeled
Cells
This protocol outlines the steps for fixation, permeabilization, and antibody staining of cells

previously labeled with THP104c.

Materials:

THP104c-stained cells on coverslips

4% Paraformaldehyde (PFA) in PBS
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0.2% Triton X-100 in PBS (Permeabilization Buffer)

Blocking Buffer (e.g., 5% Bovine Serum Albumin in PBS)

Primary antibody (diluted in Blocking Buffer)

Fluorophore-conjugated secondary antibody (diluted in Blocking Buffer)

DAPI or other nuclear stain (optional)

Mounting medium

Procedure:

Fixation: Fix the THP104c-stained cells by incubating with 4% PFA in PBS for 15 minutes at

room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Permeabilization: Permeabilize the cells with 0.2% Triton X-100 in PBS for 10 minutes at

room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Blocking: Block non-specific antibody binding by incubating the cells in Blocking Buffer for 1

hour at room temperature.

Primary Antibody Incubation: Incubate the cells with the primary antibody at the

recommended dilution overnight at 4°C or for 1-2 hours at room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Secondary Antibody Incubation: Incubate the cells with the fluorophore-conjugated

secondary antibody at the recommended dilution for 1 hour at room temperature, protected

from light.

Washing: Wash the cells three times with PBS for 5 minutes each, protected from light.
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Nuclear Staining (Optional): If desired, incubate the cells with a nuclear stain like DAPI for 5-

10 minutes.

Final Wash: Perform a final wash with PBS.

Mounting: Mount the coverslips onto microscope slides using an appropriate mounting

medium.

Imaging: Visualize the stained cells using a fluorescence or confocal microscope with

appropriate filter sets for THP104c, the secondary antibody fluorophore, and the nuclear

stain.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b10829467/docs?utm_src=pdf-body#application-notes-visualizing-mitochondria-with-thp104c-in-immunofluorescence
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829467?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Preparation

Mitochondrial Staining

Immunofluorescence

Imaging

Seed cells on coverslips

Culture to desired confluency

Prepare THP104c staining solution

Incubate cells with THP104c

Wash cells

Fixation (e.g., 4% PFA)

Permeabilization (e.g., Triton X-100)

Blocking

Primary Antibody Incubation

Secondary Antibody Incubation

Nuclear Staining (Optional)

Mounting

Fluorescence Microscopy

Click to download full resolution via product page

Caption: Experimental workflow for immunofluorescence with THP104c mitochondrial staining.
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Caption: Simplified intrinsic apoptosis signaling pathway involving mitochondria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Mitochondrial imaging in live or fixed tissues using a luminescent iridium complex - PMC
[pmc.ncbi.nlm.nih.gov]

2. An aldehyde-crosslinking mitochondrial probe for STED imaging in fixed cells - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes: Visualizing Mitochondria with
THP104c in Immunofluorescence]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829467/docs#application-notes-visualizing-
mitochondria-with-thp104c-in-immunofluorescence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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